N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}benzamide

• IUPAC Name: N-[4-[2-oxo-2-(propylamino)ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C15H17N3O2S/c1-2-8-16-13(19)9-12-10-21-15(17-12)18-14(20)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,16,19)(H,17,18,20)
• InChI Key: TWLNPNHSQDSGMI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC1=CSC(=N1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the overall yield of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions needed for the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties like its acidity or basicity, its reactivity with other substances, and its electrochemical properties might also be studied.

Mechanism of Action

Target of Action

It’s worth noting that thiazole derivatives, which hms3483i09 is a part of, have been found to interact with a variety of biological targets . For instance, some thiazole compounds have been reported to target Coagulation factor VII .

Mode of Action

Thiazole compounds, in general, are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . The interaction of HMS3483I09 with its targets and the resulting changes would need further investigation.

Biochemical Pathways

Thiazole compounds are known to influence a variety of biochemical pathways due to their diverse biological activities

Result of Action

Thiazole compounds have been reported to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}benzamide has several advantages for use in lab experiments. It is non-toxic, easily soluble in water and other solvents, and relatively inexpensive to synthesize. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to using this compound in lab experiments. It is not as effective as other compounds for certain applications, and it can also interact with certain drugs, which can lead to adverse effects.

Future Directions

N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}benzamide has a wide range of potential applications in scientific research. It could be used to study the effects of various compounds on biological systems, as well as to measure the effects of drugs on the body. Additionally, it could be used to study the effects of certain drugs on the central nervous system, as well as to study the effects of certain hormones on the body. This compound could also be used to study the effects of environmental pollutants on human health, and it could be used to develop new treatments for various diseases. Additionally, this compound could be used to study the effects of certain drugs on the immune system, as well as to study the effects of certain hormones on the body. Finally, this compound could be used to develop new drugs that are more effective and have fewer side effects than existing drugs.

Synthesis Methods

N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}benzamide is synthesized by a multistep process that involves the reaction of propyl isocyanate with 4-methylthiazole in the presence of a base. The resulting product is then reacted with benzoyl chloride in an acid-catalyzed reaction to form this compound. This process is relatively simple and cost-effective, making it a viable option for labs that need to synthesize this compound.

Scientific Research Applications

N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}benzamide has a wide range of applications in scientific research. It can be used to study the effects of various compounds on biological systems, as well as to measure the effects of drugs on the body. It has also been used to study the effects of environmental pollutants on human health. Additionally, this compound can be used to study the effects of certain drugs on the central nervous system, as well as to study the effects of certain hormones on the body.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. It includes studying the compound’s Material Safety Data Sheet (MSDS) and understanding the precautions that need to be taken while handling the compound.